Cas no 21983-88-0 (Tris(2,2,3,3-tetrafluoropropyl)orthoformate)

• Product Name: Tris(2,2,3,3-tetrafluoropropyl)orthoformate
• CAS No: 21983-88-0
• MF: C₁₀H₁₀F₁₂O₃
• MW: 406.165445804596
• CID: 4641905
• Update Time: 2025-06-09

Tris(2,2,3,3-tetrafluoropropyl)orthoformate Chemical and Physical Properties

Names and Identifiers

• Tris(2,2,3,3-tetrafluoropropyl)orthoformate
• Orthoformic acid, tris(2,2,3,3-tetrafluoropropyl) ester (8CI)

• Inchi： 1S/C10H10F12O3/c11-4(12)8(17,18)1-23-7(24-2-9(19,20)5(13)14)25-3-10(21,22)6(15)16/h4-7H,1-3H2
• InChI Key： SAPGBQYOZVQCDK-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)C(F)F)(OCC(F)(F)C(F)F)OCC(F)(F)C(F)F

Additional information on Tris(2,2,3,3-tetrafluoropropyl)orthoformate

Comprehensive Introduction to Tris(2,2,3,3-tetrafluoropropyl)orthoformate (CAS No. 21983-88-0)

Tris(2,2,3,3-tetrafluoropropyl)orthoformate (CAS No. 21983-88-0) is a specialized fluorinated organic compound widely recognized for its unique chemical properties and applications in advanced material science. With the increasing demand for high-performance materials in industries such as electronics, coatings, and pharmaceuticals, this compound has garnered significant attention due to its exceptional thermal stability, low surface energy, and resistance to harsh environments. Researchers and manufacturers are actively exploring its potential in fluoropolymer synthesis, hydrophobic coatings, and specialty solvents.

The molecular structure of Tris(2,2,3,3-tetrafluoropropyl)orthoformate features three 2,2,3,3-tetrafluoropropyl groups bonded to an orthoformate core, contributing to its remarkable chemical inertness and solubility in non-polar media. This makes it an ideal candidate for applications requiring chemical resistance and low reactivity. Recent studies highlight its role in the development of next-generation coatings for medical devices and aerospace components, where durability and performance under extreme conditions are critical.

In the context of sustainability and green chemistry, Tris(2,2,3,3-tetrafluoropropyl)orthoformate is being investigated as a potential alternative to traditional solvents with higher environmental impact. Its low volatility and high boiling point align with the growing industry focus on reducing VOC emissions and improving workplace safety. Companies are also leveraging its properties to create energy-efficient materials, such as insulating foams and adhesives, which contribute to energy conservation in construction and automotive sectors.

From a synthetic chemistry perspective, the compound’s versatility is evident in its use as a protecting group or reagent in organic transformations. Its ability to stabilize reactive intermediates has made it valuable in the synthesis of complex molecules, including pharmaceutical intermediates and agrochemicals. The fluorinated side chains enhance its compatibility with hydrophobic substrates, enabling precise control over reaction outcomes in challenging synthetic routes.

As the demand for high-performance fluorinated compounds grows, Tris(2,2,3,3-tetrafluoropropyl)orthoformate continues to attract interest for its potential in nanotechnology and advanced electronics. For instance, its incorporation into dielectric materials has shown promise in improving the efficiency of capacitors and insulating films. Additionally, its application in liquid crystal displays (LCDs) and OLED technology underscores its relevance in the display industry, where material purity and performance are paramount.

In summary, Tris(2,2,3,3-tetrafluoropropyl)orthoformate (CAS No. 21983-88-0) represents a critical building block in modern chemistry and material science. Its multifaceted applications, from specialty coatings to electronic materials, highlight its importance in addressing contemporary technological challenges. As research progresses, this compound is poised to play an even greater role in innovations driven by sustainability, efficiency, and performance.